Cas no 512822-34-3 (Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 512822-34-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD18792095
• CID: 2157543
• PubChem ID: 57429706
• Update Time: 2025-11-02

Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate
• 3-azabicyclo[3.3.1]nonane-3-carboxylic acid, 9-oxo-, 1,1-dimethylethyl ester
• 9-Oxo-3-aza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• SB13006
• AM805694
• 3-Boc-3-azabicyclo[3.3.1]nonane-9-one
• 3-t-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-one
• 9-Oxo-3-azabicyclo[3.3.1]nonane-3-carboxylic acid 1,1-dimethylethyl ester
• CS-0036522
• MFCD18792095
• Z1505709219
• DB-233941
• 3-Boc-3-azabicyclo[3.3.1]nonan-9-one
• AS-52574
• 512822-34-3
• SY097350
• AKOS023412322
• EN300-200403
• SCHEMBL2919036
• tert-butyl9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate
• A1-13610
• P15363
• ALBB-031162
• MVA82234
• 9-Oxo-3-azabicyclo(3.3.1)nonane-3-carboxylic acid 1,1-dimethylethyl ester
• 888-982-4

• MDL： MFCD18792095
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-9-5-4-6-10(8-14)11(9)15/h9-10H,4-8H2,1-3H3
• InChI Key： DMVQSZMTYAHSEC-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(=O)OC(C)(C)C)CC1CCC2

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.7

Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate

Comprehensive Overview of Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 512822-34-3)

Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 512822-34-3) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This bicyclic structure features a 9-oxo group and a tert-butyl carboxylate moiety, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industries frequently search for Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate suppliers due to its growing demand in drug development and material science.

The compound's unique 3-azabicyclo[3.3.1]nonane scaffold is pivotal in designing bioactive molecules, particularly in central nervous system (CNS) therapeutics. Recent trends highlight its relevance in AI-driven drug discovery, where computational models predict its utility in targeting specific enzymes or receptors. Questions like "What is the role of Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate in medicinal chemistry?" or "How to synthesize CAS 512822-34-3?" are commonly explored in academic forums, reflecting its scientific significance.

From a structural perspective, the tert-butyl ester group enhances the compound's stability, facilitating its use in multi-step synthetic routes. Laboratories often seek high-purity CAS 512822-34-3 for catalytic studies or as a precursor for N-heterocyclic compounds. Its compatibility with green chemistry principles—such as solvent-free reactions—aligns with the global push for sustainable research practices, a hot topic in 2024.

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Handling and storage recommendations for 512822-34-3 emphasize inert atmospheres and moisture control to preserve its reactivity. Analytical techniques like HPLC and NMR are essential for quality verification, addressing frequent user concerns about purity standards for Tert-butyl 9-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate. Regulatory compliance (e.g., REACH) ensures safe procurement for global clients.

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